Cas no 1805681-19-9 (4-Cyanomethyl-1H-benzimidazole-5-acetic acid)

• Product Name: 4-Cyanomethyl-1H-benzimidazole-5-acetic acid
• CAS No: 1805681-19-9
• MF: C₁₁H₉N₃O₂
• MW: 215.208061933517
• CID: 4816203
• Update Time: 2025-05-25

4-Cyanomethyl-1H-benzimidazole-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyanomethyl-1H-benzimidazole-5-acetic acid

• Inchi： 1S/C11H9N3O2/c12-4-3-8-7(5-10(15)16)1-2-9-11(8)14-6-13-9/h1-2,6H,3,5H2,(H,13,14)(H,15,16)
• InChI Key： RLPLTSFJIFNONL-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC2=C(C=1CC#N)N=CN2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 322
• XLogP3: 0.6
• Topological Polar Surface Area: 89.8

Additional information on 4-Cyanomethyl-1H-benzimidazole-5-acetic acid

4-Cyanomethyl-1H-benzimidazole-5-acetic acid (CAS No. 1805681-19-9)

4-Cyanomethyl-1H-benzimidazole-5-acetic acid, also known by its CAS number 1805681-19-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzimidazoles, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and material science. The structure of this compound is characterized by a benzimidazole ring system substituted with a cyanomethyl group at the 4-position and an acetic acid group at the 5-position. These substituents confer unique chemical and biological properties to the molecule, making it a valuable compound for research and development.

The synthesis of 4-Cyanomethyl-1H-benzimidazole-5-acetic acid typically involves multi-step organic reactions, including nucleophilic substitution, condensation, and oxidation processes. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields. Such methods are particularly advantageous in pharmaceutical research, where rapid synthesis is critical for drug discovery pipelines.

In terms of biological activity, 4-Cyanomethyl-1H-benzimidazole-5-acetic acid has been studied for its potential as a therapeutic agent in various disease models. One notable area of research is its anti-cancer properties. Studies have demonstrated that this compound exhibits selective cytotoxicity against cancer cells, potentially through mechanisms involving the inhibition of key enzymes or modulation of cellular signaling pathways. Additionally, preclinical trials have shown promise in reducing tumor growth in animal models, highlighting its potential as a candidate for anti-cancer drug development.

Beyond its pharmacological applications, 4-Cyanomethyl-1H-benzimidazole-5-acetic acid has also been investigated for its role in material science. The compound's unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent studies have explored its ability to act as an electron transport layer in organic photovoltaic devices, demonstrating improved charge carrier mobility and device efficiency. These findings underscore the versatility of this compound across multiple scientific disciplines.

The structural features of 4-Cyanomethyl-1H-benzimidazole-5-acetic acid play a crucial role in its functional properties. The benzimidazole core provides aromatic stability and serves as a platform for further functionalization. The cyanomethyl group introduces electron-withdrawing effects, which can influence the compound's reactivity and solubility. Meanwhile, the acetic acid group contributes to hydrogen bonding capabilities, enhancing the compound's ability to interact with biological systems or other molecules in solution.

From an analytical standpoint, the characterization of 4-Cyanomethyl-1H-benzimidazole-5-acetic acid has been achieved through advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into the compound's molecular structure and stereochemistry, which are essential for understanding its behavior in different chemical environments.

In conclusion, 4-Cyanomethyl-1H-benzimidazole-5-acetic acid (CAS No. 1805681-19-9) is a multifaceted compound with applications spanning organic chemistry, pharmacology, and materials science. Its unique structure and functional groups make it a valuable tool for researchers seeking innovative solutions in drug discovery and advanced materials development. As ongoing studies continue to uncover new aspects of its properties and potential uses, this compound remains at the forefront of scientific exploration.